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Compound of Interest

Compound Name: 3-Cyano-D-Phenylalanine

Cat. No.: B556621

An In-depth Technical Guide to 3-Cyano-D-
Phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Cyano-D-phenylalanine is a non-natural amino acid derivative that has garnered significant
interest within the scientific community, particularly in the fields of medicinal chemistry,
biochemistry, and drug development. Its unique chemical structure, characterized by the
presence of a cyano group on the phenyl ring of D-phenylalanine, imparts distinct properties
that make it a valuable tool for researchers. This guide provides a comprehensive overview of
the available PubChem data, synonyms, and key applications of 3-Cyano-D-phenylalanine,
presented in a clear and accessible format for professionals in scientific research and
pharmaceutical development.

Core Compound Information

3-Cyano-D-phenylalanine is registered in the PubChem database with the PubChem CID
10559569.[1] This unique identifier serves as a centralized reference for its chemical and
physical properties, as well as any associated biological and toxicological data.

Chemical and Physical Properties
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The fundamental physicochemical properties of 3-Cyano-D-phenylalanine are summarized in

the table below. These characteristics are crucial for its application in experimental settings,

influencing factors such as solubility, stability, and reactivity.

Property Value Source

PubChem CID 10559569 [1]

Molecular Formula C10H10N202 [1]

Molecular Weight 190.2 g/mol [1]
(2R)-2-amino-3-(3-

IUPAC Name o N/A
cyanophenyl)propanoic acid

CAS Number 263396-43-6 [1]
Beige crystalline powder /

Appearance ) ) ) [1]
White to off-white solid

Storage Conditions 0-8°C [1]

Purity >98% (HPLC) [1]

Note: Some properties, such as the melting point for the pure D-enantiomer, are not

consistently reported across public sources. The melting point of 228-233 °C has been noted

for the DL-racemic mixture.

Synonyms and Alternative Names

The consistent identification of chemical compounds is critical in research and development. 3-

Cyano-D-phenylalanine is known by several synonyms, which are listed in the table below to

facilitate comprehensive literature searches and material sourcing.
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Synonym

D-Phe(3-CN)-OH

m-Cyano-D-phenylalanine

(R)-2-Amino-3-(3-cyanophenyl)propanoic acid

H-m-Cyano-D-Phe-OH

(2R)-2-amino-3-(3-cyanophenyl)propanoic acid

Applications in Research and Drug Development

3-Cyano-D-phenylalanine serves as a versatile building block in the synthesis of novel
peptides and peptidomimetics. Its incorporation into peptide chains can introduce unique
structural constraints and functionalities, which are advantageous for enhancing biological
activity, stability, and receptor selectivity.

Key research applications include:

e Neuroscience: The compound is utilized in the study of neurotransmitter pathways and
protein-protein interactions within the central nervous system.[1] Its structural similarity to
natural amino acids allows it to act as a probe or a modulator of neurological targets.

e Drug Design and Discovery: As a component of peptide-based pharmaceuticals, 3-Cyano-D-
phenylalanine can contribute to the development of therapeutic agents with improved
pharmacokinetic profiles. The cyano group can also serve as a handle for further chemical

modifications.

e Enzyme Inhibition Studies: The unique electronic properties of the cyanophenyl group can be
exploited to design potent and selective enzyme inhibitors.

Experimental Protocols and Methodologies

While the general applications of 3-Cyano-D-phenylalanine in peptide synthesis are well-
documented, specific, detailed experimental protocols for its synthesis, purification, and

characterization are not readily available in the public domain. Researchers typically adapt
standard peptide synthesis methodologies, such as solid-phase peptide synthesis (SPPS),
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incorporating this unnatural amino acid as a protected derivative (e.g., Fmoc-D-Phe(3-CN)-OH
or Boc-D-Phe(3-CN)-OH).

Characterization of peptides containing 3-Cyano-D-phenylalanine generally involves a
combination of analytical techniques, including:

» High-Performance Liquid Chromatography (HPLC): To assess purity.
¢ Mass Spectrometry (MS): To confirm the molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the three-dimensional
structure.

Signaling Pathways

The involvement of 3-Cyano-D-phenylalanine in specific signaling pathways is an area of
active investigation. Its application in neuroscience research suggests a potential interaction
with pathways related to neurotransmission. However, detailed public information on its direct
molecular targets and the specific signaling cascades it modulates is currently limited.

Visualizing Relationships and Workflows

To better illustrate the informational landscape and a typical experimental application of 3-
Cyano-D-phenylalanine, the following diagrams have been generated using the Graphviz
DOT language.
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PubChem CID: 10559569

CAS: 263396-43-6

3-Cyano-D-Phenylalanine » Formula: CLOH10N202

MW: 190.2 g/mol

Synonyms

(R)-2-Amino-3-
\\ (3-cyanophenyl)propanoic acid

\\\ m-Cyano-D-phen@

N

i D-Phe(3-CN)-OH
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Caption: Relationship between 3-Cyano-D-phenylalanine and its key identifiers and
synonyms.
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Caption: Generalized workflow for the incorporation of 3-Cyano-D-phenylalanine into
peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3-Cyano-D-Phenylalanine PubChem information and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556621#3-cyano-d-phenylalanine-pubchem-
information-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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